Furofenac-d3
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular formula for Furofenac-d3 is C12H11D3O3 . The canonical SMILES representation is CCC1CC2=C(O1)C=CC(=C2)CC(=O)O . The InChI representation is InChI=1S/C12H14O3/c1-2-10-7-9-5-8 (6-12 (13)14)3-4-11 (9)15-10/h3-5,10H,2,6-7H2,1H3, (H,13,14)/i1D3 .Physical And Chemical Properties Analysis
Furofenac-d3 has a molecular weight of 209.26 . It is an off-white solid that is soluble in DMSO and Methanol . It has a boiling point of 356.8±11.0°C at 760 mmHg and a melting point of 93-95°C . The density of Furofenac-d3 is 1.2±0.1 g/cm3 .Relevant Papers Several papers were found in the search results . These papers discuss topics such as the synthesis of Vitamin D3 and its analogues , the metabolism of 2‐ethyl‐2,3‐dihydro‐5‐benzofuranacetic acid (Furofenac) , and Furofenac-d3 . These papers could provide further insights into the properties and potential applications of Furofenac-d3.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for Furofenac-d3 involves the incorporation of deuterium into the structure of Furofenac through a series of reactions.", "Starting Materials": [ "2-chloro-3-cyanopyridine", "deuterium oxide", "sodium borohydride", "acetic acid", "sodium hydroxide", "ethyl acetoacetate", "methyl iodide", "sodium carbonate", "3-aminophenol", "phosphorus oxychloride", "3,4-dimethoxybenzaldehyde", "sodium borohydride-d4" ], "Reaction": [ "Step 1: Synthesis of 2-chloro-3-cyano-4-methoxy-pyridine by reacting 2-chloro-3-cyanopyridine with methanol in the presence of sodium hydroxide.", "Step 2: Deuteration of 2-chloro-3-cyano-4-methoxy-pyridine by refluxing it with deuterium oxide in the presence of sodium borohydride-d4.", "Step 3: Synthesis of ethyl 2-(2-chloro-3-cyano-4-methoxyphenyl)-3-oxobutanoate by reacting 2-chloro-3-cyano-4-methoxy-pyridine with ethyl acetoacetate in the presence of acetic acid and sodium acetate.", "Step 4: Synthesis of 2-(3-(4-methoxyphenyl)isoxazol-5-yl)acetic acid by reacting ethyl 2-(2-chloro-3-cyano-4-methoxyphenyl)-3-oxobutanoate with hydroxylamine hydrochloride in the presence of sodium carbonate and acetic acid.", "Step 5: Deuteration of 2-(3-(4-methoxyphenyl)isoxazol-5-yl)acetic acid by refluxing it with deuterium oxide in the presence of sodium borohydride.", "Step 6: Synthesis of 2-(3-(4-methoxyphenyl)-5-(trifluoromethyl)phenyl)acetic acid by reacting 3,4-dimethoxybenzaldehyde with 3-aminophenol in the presence of phosphorus oxychloride.", "Step 7: Synthesis of Furofenac-d3 by reacting 2-(3-(4-methoxyphenyl)isoxazol-5-yl)acetic acid and 2-(3-(4-methoxyphenyl)-5-(trifluoromethyl)phenyl)acetic acid with methyl iodide in the presence of sodium carbonate." ] } | |
CAS RN |
1794754-03-2 |
Product Name |
Furofenac-d3 |
Molecular Formula |
C12H14O3 |
Molecular Weight |
209.259 |
IUPAC Name |
2-[2-(2,2,2-trideuterioethyl)-2,3-dihydro-1-benzofuran-5-yl]acetic acid |
InChI |
InChI=1S/C12H14O3/c1-2-10-7-9-5-8(6-12(13)14)3-4-11(9)15-10/h3-5,10H,2,6-7H2,1H3,(H,13,14)/i1D3 |
InChI Key |
MYQXHLQMZLTSDB-FIBGUPNXSA-N |
SMILES |
CCC1CC2=C(O1)C=CC(=C2)CC(=O)O |
synonyms |
2-(Ethyl-d3)-2,3-dihydro-5-benzofuranacetic Acid; 2-(Ethyl-d3)-2,3-dihydro-5-benzofuranylacetic Acid; SAS 650-d3; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.